Cas no 332045-36-0 (2-amino-4-(butan-2-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile)

• Product Name: 2-amino-4-(butan-2-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• CAS No: 332045-36-0
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 6024884
• PubChem ID: 2881730
• Update Time: 2025-05-25

2-amino-4-(butan-2-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(butan-2-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• 2-amino-4-(sec-butyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• 4H-1-Benzopyran-3-carbonitrile, 2-amino-5,6,7,8-tetrahydro-7,7-dimethyl-4-(1-methylpropyl)-5-oxo-
• AKOS000527126
• ChemDiv2_003885
• SMR000015456
• AB00435499-05
• HMS1380A13
• Z56887570
• CHEMBL1505637
• SR-01000475413
• IDI1_002600
• 2-amino-4-butan-2-yl-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
• F0894-0125
• UNM000000603101
• AE-848/11828147
• MLS000102947
• AKOS016376279
• MFCD01464632
• HMS2253G19
• 332045-36-0
• SR-01000475413-1

• Inchi： 1S/C16H22N2O2/c1-5-9(2)13-10(8-17)15(18)20-12-7-16(3,4)6-11(19)14(12)13/h9,13H,5-7,18H2,1-4H3
• InChI Key： KCBXGLSZWOIDMH-UHFFFAOYSA-N
• SMILES： C1(N)OC2CC(C)(C)CC(=O)C=2C(C(C)CC)C=1C#N

Computed Properties

• Exact Mass: 274.168127949g/mol
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-amino-4-(butan-2-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

Introduction to 2-amino-4-(butan-2-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile (CAS No. 332045-36-0)

2-amino-4-(butan-2-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its unique Chemical Abstracts Service (CAS) number 332045-36-0, belongs to the chromene class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including an amino group, a butyl substituent, and a nitrile moiety, contributes to its intricate chemical profile and makes it a subject of interest for synthetic chemists and biologists alike.

The chromene scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets. Specifically, the 5-oxo group in the chromene ring introduces electrophilic characteristics that can facilitate nucleophilic additions, while the 3-carbonitrile group can serve as a bioisostere for carboxylic acids or esters, enhancing binding affinity in protein targets. The 7,7-dimethyl substitution at the 7-position of the chromene ring further stabilizes the molecule and influences its electronic properties, making it a versatile platform for derivatization and optimization.

In recent years, there has been growing interest in chromene derivatives as potential candidates for treating various diseases, including neurological disorders, inflammation-related conditions, and infectious diseases. The amino group at the 2-position of this compound is particularly noteworthy, as it can be further functionalized to introduce additional pharmacophores or to modify solubility and metabolic stability. The butan-2-yl side chain at the 4-position adds another layer of complexity, influencing both the geometry and electronic distribution of the molecule. These features make 2-amino-4-(butan-2-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile a promising scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential to modulate biological pathways associated with disease progression. For instance, studies have shown that chromene derivatives can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. The 5-oxyo group in particular has been identified as a critical moiety for inhibiting these enzymes effectively. Additionally, the carbonitrile group has been shown to enhance binding interactions with certain protein targets by forming hydrogen bonds or engaging in π-stacking interactions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 2-amino-4-(butan-2-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile with high accuracy. By leveraging machine learning models trained on large datasets of experimentally validated compounds, scientists can identify potential binding sites and optimize the structure for improved efficacy. These computational approaches have accelerated the drug discovery process significantly and have allowed for rapid screening of thousands of derivatives.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The multi-step synthesis involves careful regioselective functionalization of the chromene core while maintaining the integrity of sensitive functional groups such as the amino and nitrile moieties. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct complex frameworks efficiently. Additionally, protecting group strategies are often necessary to prevent unwanted side reactions during synthesis.

In conclusion,2-amino-4-(butan-2-y1)-7 ,7-dimethyl -5 -oxo -5 ,6 ,7 ,8 -tetrahydro -4 H -chromene -3 -carbonitrile (CAS No . 33 2045 -36 -0 ) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents . Its unique combination of functional groups makes it a versatile scaffold for drug discovery , with potential applications in multiple therapeutic areas . As research continues to uncover new biological activities associated with chromene derivatives , compounds like this one are likely to play an increasingly important role in addressing unmet medical needs . p >